Cas no 868976-07-2 (N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide)

N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide structure
868976-07-2 structure
Product Name:N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide
CAS No:868976-07-2
MF:C19H14F4N4O2S2
MW:470.463675022125
CID:6410978
PubChem ID:18561256
Update Time:2023-12-27

N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide
    • Benzamide, N-[5-[[2-[[(4-fluorophenyl)methyl]amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)-
    • AKOS024613380
    • F1838-2729
    • N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide
    • 868976-07-2
    • N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
    • N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide
    • Inchi: 1S/C19H14F4N4O2S2/c20-12-7-5-11(6-8-12)9-24-15(28)10-30-18-27-26-17(31-18)25-16(29)13-3-1-2-4-14(13)19(21,22)23/h1-8H,9-10H2,(H,24,28)(H,25,26,29)
    • InChI Key: UMULTUJRAIESPZ-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(NC(C2C=CC=CC=2C(F)(F)F)=O)S1)CC(NCC1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 470.04943070g/mol
  • Monoisotopic Mass: 470.04943070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • pka: 6.95±0.50(Predicted)

N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide Pricemore >>

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N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide Related Literature

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